Cas no 1261867-63-3 (2-Fluoro-3-(trifluoromethoxy)pyrazine)

• Product Name: 2-Fluoro-3-(trifluoromethoxy)pyrazine
• CAS No: 1261867-63-3
• MF: C₅H₂F₄N₂O
• MW: 182.075794696808
• CID: 4823638
• Update Time: 2025-10-14

2-Fluoro-3-(trifluoromethoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(trifluoromethoxy)pyrazine
• 2-Fluoro-3-(trifluoromethoxy)pyrazine

• Inchi： 1S/C5H2F4N2O/c6-3-4(11-2-1-10-3)12-5(7,8)9/h1-2H
• InChI Key： LPCUHEOTDMRDBM-UHFFFAOYSA-N
• SMILES： FC(OC1C(=NC=CN=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 1.7
• Topological Polar Surface Area: 35

Additional information on 2-Fluoro-3-(trifluoromethoxy)pyrazine

Introduction to 2-Fluoro-3-(trifluoromethoxy)pyrazine (CAS No. 1261867-63-3)

2-Fluoro-3-(trifluoromethoxy)pyrazine (CAS No. 1261867-63-3) is a versatile and highly functionalized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of fluorine and trifluoromethoxy substituents, exhibits a range of biological activities and has been explored for its potential therapeutic applications.

The molecular structure of 2-Fluoro-3-(trifluoromethoxy)pyrazine is composed of a pyrazine ring with a fluorine atom at the 2-position and a trifluoromethoxy group at the 3-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, the development of new drugs has increasingly focused on the incorporation of fluorinated compounds due to their enhanced metabolic stability, improved pharmacokinetic profiles, and favorable binding interactions with biological targets. 2-Fluoro-3-(trifluoromethoxy)pyrazine is no exception, as it has shown promise in several areas of drug discovery and development.

Biological Activities and Therapeutic Potential:

2-Fluoro-3-(trifluoromethoxy)pyrazine has been investigated for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can have significant implications for the treatment of neurological disorders, including depression and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-Fluoro-3-(trifluoromethoxy)pyrazine exhibited potent MAO-B inhibitory activity with IC50 values in the low nanomolar range. These findings suggest that this compound could serve as a lead structure for the development of novel MAO inhibitors with improved selectivity and reduced side effects compared to existing drugs.

Beyond MAO inhibition, 2-Fluoro-3-(trifluoromethoxy)pyrazine has also shown potential as an antiviral agent. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibited antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action is believed to involve interference with viral replication processes, making it a promising candidate for further development as an antiviral therapeutic.

Synthetic Routes and Chemical Properties:

The synthesis of 2-Fluoro-3-(trifluoromethoxy)pyrazine can be achieved through various methodologies, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-fluoroisonicotinonitrile with trifluoromethyl hypofluorite followed by hydrolysis to form the pyrazine ring. This method provides a straightforward route to the target compound with high regioselectivity.

The physical properties of 2-Fluoro-3-(trifluoromethoxy)pyrazine, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various chemical processes. The compound is typically a solid at room temperature with good solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in high-throughput screening assays and other biological evaluations.

Safety Considerations:

In any chemical or pharmaceutical research involving new compounds, safety considerations are paramount. While detailed toxicological data on 2-Fluoro-3-(trifluoromethoxy)pyrazine may be limited, general guidelines for handling fluorinated compounds should be followed to ensure laboratory safety. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound. Additionally, work should be conducted in a well-ventilated area or fume hood to minimize exposure to vapors.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research into 2-Fluoro-3-(trifluoromethoxy)pyrazine highlights its potential as a valuable tool in drug discovery and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further exploration in both academic and industrial settings. Future studies may focus on optimizing its pharmacological properties through structural modifications or developing novel delivery systems to enhance its therapeutic efficacy.

In conclusion, 2-Fluoro-3-(trifluoromethoxy)pyrazine (CAS No. 1261867-63-3) represents a promising compound with a wide range of applications in medicinal chemistry. Its continued investigation holds the potential to contribute significantly to the advancement of new therapies for various diseases.